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Compound of Interest

Compound Name:
1-Nitroso-2,2,6,6-

tetramethylpiperidine

Cat. No.: B1220621 Get Quote

Essential Safety and Handling Guide for 1-Nitroso-
2,2,6,6-tetramethylpiperidine
This guide provides immediate, essential safety protocols and logistical information for handling

1-Nitroso-2,2,6,6-tetramethylpiperidine (CAS No. 6130-93-4) in a laboratory setting. The

following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe handling, storage, and disposal of this chemical.

Hazard Identification and Classification
1-Nitroso-2,2,6,6-tetramethylpiperidine is classified as a hazardous chemical.[1][2] It is

crucial to understand its primary hazards before handling. The substance is known to cause

skin irritation and serious eye irritation.[1][3] It may also cause respiratory irritation.[3]
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Hazard
Classification

GHS Hazard
Statement

Signal Word Pictogram

Skin Irritation

(Category 2)

H315: Causes skin

irritation[3]
Warning GHS07

Serious Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation[3]
Warning GHS07

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory system

H335: May cause

respiratory irritation[3]
Warning GHS07

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. No

single combination of protective equipment is capable of protecting against all hazards;

therefore, PPE should be used in conjunction with other safety measures.[4]

Recommended PPE for Handling 1-Nitroso-2,2,6,6-tetramethylpiperidine:

Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][2] A face shield

may be necessary for splash protection.

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves.[1][3] Always inspect gloves prior to

use.

Clothing: Wear a lab coat or chemical-resistant clothing to prevent skin exposure.[1][4]

Ensure that safety showers are close to the workstation.[1]

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.[2][3] If inhalation risk is high, use a NIOSH/MSHA or European Standard EN 149

approved respirator.[2]
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Operational and Handling Protocol
Adherence to a strict handling protocol is essential to minimize risk.

Step-by-Step Handling Procedure:

Preparation and Inspection:

Ensure a chemical fume hood is operational and available.

Verify that an eye wash station and safety shower are accessible and unobstructed.[1]

Inspect all PPE for integrity before donning.

Donning PPE:

Don a lab coat, followed by chemical-resistant gloves and safety goggles.

Chemical Handling:

Conduct all manipulations of 1-Nitroso-2,2,6,6-tetramethylpiperidine within the chemical

fume hood to minimize inhalation exposure.[3]

Avoid all personal contact with the substance, including inhalation.[5]

Wash hands and any exposed skin thoroughly after handling.[1][3] Do not eat, drink, or

smoke in the work area.[1][2]

Post-Handling:

Decontaminate all surfaces and equipment after use.

Remove PPE carefully to avoid cross-contamination. Contaminated clothing should be

removed and washed before reuse.[3]

Emergency Procedures
In the event of an exposure, immediate action is critical.
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Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes, also

under the eyelids.[1] Remove contact lenses if present and easy to do.[3] Seek immediate

medical attention.[1]

Skin Contact: Take off immediately all contaminated clothing.[3] Wash the affected area with

plenty of soap and water.[1][3] If skin irritation occurs, get medical advice/attention.[3]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[1][3] If the individual is not breathing, give artificial respiration.[1] Call a POISON

CENTER or doctor if you feel unwell.[3]

Ingestion: Rinse mouth with water.[1] Immediately make the victim drink water (two glasses

at most).[3] Do NOT induce vomiting.[2] Call a physician or poison control center

immediately.[2]

Storage and Disposal Plan
Proper storage and disposal are crucial for laboratory safety and environmental protection.

Storage:

Store in a well-ventilated place and keep the container tightly closed.[1][3]

Store in a locked up area.[1][3]

Keep the product and any empty containers away from heat and sources of ignition.[1]

Disposal:

Dispose of contents and container to an approved waste disposal plant.[1][3]

All waste must be handled in accordance with local, state, and federal regulations.[5]

Do not let the product enter drains.[3]

Safety Workflow Diagram
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The following diagram outlines the essential workflow for safely handling 1-Nitroso-2,2,6,6-
tetramethylpiperidine.

Risk Assessment

Select & Inspect PPE
- Goggles/Face Shield

- Chemical Gloves
- Lab Coat

Handling Protocol
(in Fume Hood)

Exposure Event? Store Securely

Emergency First Aid
(Eyes, Skin, Inhalation)

Yes

Decontamination
(Work Area & Equipment)

No

Waste Disposal
(Hazardous Waste)

Click to download full resolution via product page

Caption: Workflow for handling 1-Nitroso-2,2,6,6-tetramethylpiperidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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